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Compound of Interest

Compound Name: Isopropyl glycolate

Cat. No.: B1293520 Get Quote

For immediate release:

This document provides essential safety and logistical information for the proper disposal of

isopropyl glycolate, ensuring the safety of laboratory personnel and compliance with

environmental regulations. The following procedural guidance is intended for researchers,

scientists, and drug development professionals.

Essential Safety and Handling Precautions
Isopropyl glycolate is a chemical that requires careful handling. It is known to cause skin and

eye irritation and may cause respiratory irritation.[1][2] Always consult the Safety Data Sheet

(SDS) for complete safety information before handling.

Personal Protective Equipment (PPE) is mandatory when handling isopropyl glycolate:

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A lab coat or other protective clothing should be worn.

Ventilation: Handle in a well-ventilated area or under a fume hood.
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A summary of the key physical and chemical properties of isopropyl glycolate is provided in

the table below for easy reference.

Property Value

Molecular Formula C₅H₁₀O₃

Molecular Weight 118.13 g/mol

Appearance Colorless to pale yellow liquid[3]

Boiling Point 159.3°C at 760 mmHg[4][5]

Density 1.05 g/cm³[4][5]

Vapor Pressure 0.889 mmHg at 25°C[1]

Solubility in Water Slightly soluble[1][2][5][6]

Hazard Statements H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation[1]

Precautionary Statements

P261, P264, P271, P280, P302+P352,

P304+P340, P305+P351+P338, P312, P321,

P332+P313, P337+P313, P362, P403+P233,

P405, P501[4]

Step-by-Step Disposal Protocol
The proper disposal of isopropyl glycolate is crucial to prevent environmental contamination

and ensure regulatory compliance. The following protocol outlines the necessary steps for its

safe disposal.

1. Waste Characterization:

The first step is to characterize the waste. Isopropyl glycolate waste may be considered

hazardous depending on local regulations and whether it is mixed with other substances.
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If the isopropyl glycolate is contaminated with other hazardous materials, the mixture must

be treated as hazardous waste.

2. Waste Segregation and Collection:

Collect isopropyl glycolate waste in a designated, properly labeled container.

Do not mix isopropyl glycolate waste with other waste streams unless explicitly permitted

by your institution's waste management plan.

The container should be made of a compatible material, such as High-Density Polyethylene

(HDPE). HDPE shows good resistance to a wide range of chemicals, including alcohols and

esters.

Ensure the container is tightly sealed to prevent leaks and evaporation.

3. Labeling:

Clearly label the waste container with the words "Hazardous Waste," the full chemical name

"Isopropyl Glycolate," and any other relevant hazard information.

Include the accumulation start date on the label.

4. Storage:

Store the waste container in a designated, well-ventilated, and secure area.

The storage area should be away from heat, sparks, and open flames.

Follow your institution's guidelines for the maximum allowable accumulation time for

hazardous waste.

5. Final Disposal:

Disposal of isopropyl glycolate should be conducted through a licensed hazardous waste

disposal company.[7]
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A hazardous waste manifest will be required to track the waste from your facility to its final

disposal site.[7]

Never pour isopropyl glycolate down the drain or dispose of it with regular trash.[7]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of isopropyl
glycolate.
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Figure 1. Isopropyl Glycolate Disposal Workflow

Disclaimer: This information is intended as a general guide. Always consult your institution's

specific safety and waste disposal protocols and comply with all local, state, and federal

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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